Cas no 698988-07-7 (4-Amino-N-(4-fluorophenyl)benzamide)

• Product Name: 4-Amino-N-(4-fluorophenyl)benzamide
• CAS No: 698988-07-7
• MF: C₁₃H₁₁FN₂O
• MW: 230.237646341324
• MDL: MFCD05857382
• CID: 1075077
• PubChem ID: 1508485
• Update Time: 2025-04-20

4-Amino-N-(4-fluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(4-fluorophenyl)benzamide
• (4-aminophenyl)-N-(4-fluorophenyl)carboxamide
• AC1LTHLI
• AG-690
• CTK5D1526
• MolPort-002-104-967
• SBB072461
• STK272205
• AG-690/15444242
• 4-AMINO-N-(4-FLUOROPHENYL)BENZAMIDE 95%
• SCHEMBL16741759
• MFCD05857382
• 698988-07-7
• CS-0310808
• E82619
• DTXSID90363656
• AKOS000143603
• 2-AMINO-1-PYRIDIN-4-YL-ETHANONEDIHYDROCHLORIDE
• LS-08455
• ALBB-025260
• benzamide, 4-amino-N-(4-fluorophenyl)-

• MDL： MFCD05857382
• Inchi： 1S/C13H11FN2O/c14-10-3-7-12(8-4-10)16-13(17)9-1-5-11(15)6-2-9/h1-8H,15H2,(H,16,17)
• InChI Key： XGUHVHHJBSMNAG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 230.08600
• Monoisotopic Mass: 230.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 3.31440